2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide

• IUPAC Name: 2-(5-methyltetrazol-1-yl)-3-phenylpropanamide
• InChI: InChI=1S/C11H13N5O/c1-8-13-14-15-16(8)10(11(12)17)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3,(H2,12,17)
• InChI Key: DZJXBLUVPWGNSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C(CC2=CC=CC=C2)C(=O)N
• Molecular Formula: C11H13N5O
• Molecular Weight: 231.25 g/mol

Description

2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a tetrazole derivative that has been synthesized through a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide is not fully understood. However, it has been suggested that it may inhibit the activity of enzymes involved in bacterial cell wall synthesis, leading to the disruption of bacterial growth. It may also inhibit the activity of pro-inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide has been shown to have several biochemical and physiological effects. It has been shown to have antimicrobial activity against various bacterial strains, as well as anti-inflammatory activity. It has also been shown to have antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide in lab experiments is its antimicrobial activity, which makes it a useful tool for studying bacterial growth and infection. Its anti-inflammatory activity also makes it a useful tool for studying inflammation and related diseases. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are several future directions for research involving 2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide. One potential area of research is its use as an antimicrobial agent in the treatment of bacterial infections. Another potential area of research is its use as an anti-inflammatory agent in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

The synthesis of 2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide has been achieved through several methods, including the reaction of 2-bromo-3-phenylpropanoic acid with sodium azide, followed by the reaction with methylamine hydrochloride. Another method involves the reaction of 2-(5-methyl-1H-tetrazol-1-yl)-3-phenylpropanoic acid with thionyl chloride, followed by the reaction with methylamine.

Scientific Research Applications

2-(5-Methyl-1H-tetrazol-1-yl)-3-phenylpropanamide has been studied for its potential applications in scientific research. It has been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. It has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.